N-(3,4-dimethylphenyl)-1-(thiophen-2-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-thiophen-2-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C20H21N3OS/c1-14-7-8-16(13-15(14)2)21-20(24)23-11-10-22-9-3-5-17(22)19(23)18-6-4-12-25-18/h3-9,12-13,19H,10-11H2,1-2H3,(H,21,24)
• InChI Key: PMDICKKVXNERFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CC=CS4)C
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

N-(3,4-dimethylphenyl)-1-(thiophen-2-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C20H21N3OS and its molecular weight is 351.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, such as pyrazines, pyridines, and pyrimidines, play a crucial role in drug discovery due to their diverse biological activities. Research has shown that modifications of heterocyclic frameworks can lead to compounds with significant antimicrobial, anticancer, and anti-inflammatory properties. For instance, Gad-Elkareem et al. (2011) synthesized thio-substituted ethyl nicotinate derivatives from a starting compound for antimicrobial screening, highlighting the antimicrobial potential of heterocyclic compounds Gad-Elkareem, Abdel-fattah, & Elneairy, 2011. Similarly, Mansour et al. (2020) prepared new heterocyclic compounds bearing biphenyl-4-yl and 4-(dimethylamino)phenyl substituents, demonstrating in vitro cytotoxic activity against cancer cell lines, which underscores the potential of heterocyclic compounds in cancer therapy Mansour, Sayed, Al-halim, Marzouk, & Shaban, 2020.

Structural Analysis and Synthesis

The synthesis and structural analysis of heterocyclic compounds, including pyrazines and their derivatives, are fundamental to understanding their potential applications. Prabhuswamy et al. (2016) reported the synthesis and crystal structure analysis of a pyrazole-carboxamide derivative, providing insights into the molecular interactions and stability of such compounds Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016. This type of research is crucial for designing compounds with desired biological activities and physicochemical properties.

Electronic and Nonlinear Optical Properties

The electronic and nonlinear optical (NLO) properties of heterocyclic compounds are of interest for materials science applications. Ahmad et al. (2021) explored the synthesis and electronic properties of thiophene-carboxamide derivatives, assessing their potential in electronic and NLO applications Ahmad, Rasool, Mubarik, Zahoor, Hashmi, Zubair, Bilal, Hussien, Akhtar, & Haider, 2021. This suggests that compounds like "N-(3,4-dimethylphenyl)-1-(thiophen-2-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide" may have applications in the development of new materials with specific electronic properties.